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Compound of Interest

Compound Name: PC-046
Cat. No.: B15610826
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of stock solutions of PC-046, a potent tubulin-binding agent. Adherence to these
guidelines is crucial for ensuring the accuracy, reproducibility, and safety of experimental
results.

Introduction to PC-046

PC-046 is a small molecule inhibitor that functions as a tubulin-binding agent, disrupting
microtubule dynamics and leading to cell cycle arrest. Its investigation is pertinent in various
research areas, particularly in oncology. Accurate preparation of stock solutions is the
foundational step for any in vitro or in vivo study.

Chemical Properties of PC-046:
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Property Value

CAS Number 1202401-59-9

Molecular Formula C22H18N203

Molecular Weight 358.39 g/mol .[1]
Appearance Solid at room temperature.[2]

Solubility and Recommended Solvents

Based on available data, PC-046 exhibits good solubility in dimethyl sulfoxide (DMSO). While
other organic solvents such as ethanol or dimethylformamide (DMF) may also be viable, DMSO
is the most commonly recommended solvent for preparing high-concentration stock solutions.

Quantitative Solubility Data:

Solvent Reported Solubility Notes

Soluble.[1] A concentration of

_ The primary recommended
DMSO 40 mg/mL has been used for in

] ) solvent for stock solutions.
vivo formulations.

o Useful for specific
May be soluble; empirical )
Ethanol o experimental protocols where
testing is recommended. )
DMSO may interfere.

Not recommended for primary
Water Expected to be poorly soluble. ) i
stock solution preparation.

Experimental Protocols
Materials and Equipment

e PC-046 powder
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

 Sterile, amber glass vials or cryovials
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Calibrated analytical balance

Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Protocol for Preparing a 10 mM PC-046 Stock Solution in
DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for your specific requirements.

Calculation:

To prepare a 10 mM stock solution, the required mass of PC-046 is calculated using the
following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
Mass (mg) = 0.010 mol/L x 0.001 L x 358.39 g/mol x 1000 = 3.58 mg
Procedure:

e Weighing: In a chemical fume hood, carefully weigh 3.58 mg of PC-046 powder on a
calibrated analytical balance and transfer it to a sterile, amber glass vial.

e Dissolution: Add 1 mL of anhydrous, sterile DMSO to the vial containing the PC-046 powder.

o Mixing: Tightly cap the vial and vortex the solution until the PC-046 is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid
excessive heat.

» Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution
can be sterilized by filtering through a 0.22 pm syringe filter compatible with DMSO.
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e Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in
sterile, amber cryovials to avoid repeated freeze-thaw cycles.

Workflow for Stock Solution Preparation

Preparation

(l. Weigh 3.58 mg of PC—O4ED
(2. Add 1 mL of anhydrous DMSO)
(3. Vortex to dissolve)

Storage & Use
y

(4. Aliquot into single-use vials)
(5. Store at -20°C or —80°C)

v

(6. Thaw and dilute for experiments)

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM PC-046 stock solution in DMSO.

Storage and Stability
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Proper storage of PC-046 stock solutions is critical to maintain their stability and efficacy.

Condition Powder In Solvent

-20°C 3 years 1 month

-80°C Not specified 6 months to 1 year.

4°C 2 years Short term (days to weeks)

Key Recommendations:

 Light Protection: Store PC-046 powder and stock solutions in amber vials or protect them
from light to prevent photodegradation.

e Avoid Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes is highly
recommended to minimize degradation from repeated temperature changes.

» Hygroscopicity of DMSO: Ensure that the DMSO used is anhydrous and that stock solution
vials are tightly sealed to prevent the absorption of moisture, which can affect compound
stability and solubility.

Safety Precautions

As a biologically active compound, PC-046 should be handled with appropriate caution. The
following are general safety guidelines. It is highly recommended to consult the specific Safety
Data Sheet (SDS) for PC-046 from the supplier for comprehensive safety information.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves when handling PC-046 powder and solutions.

o Engineering Controls: Handle the powdered form of PC-046 in a chemical fume hood to
avoid inhalation of dust patrticles.

» Disposal: Dispose of all waste materials containing PC-046 in accordance with local, state,
and federal regulations for chemical waste.
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o Spill Response: In case of a spill, absorb the material with an inert absorbent and dispose of
it as chemical waste. Ensure the area is well-ventilated.

Signaling Pathway

PC-046 functions by inhibiting tubulin polymerization, a critical process in the formation of the
mitotic spindle during cell division. This disruption leads to an arrest of the cell cycle in the
G2/M phase, which can subsequently trigger apoptosis (programmed cell death).
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Caption: Simplified signaling pathway of PC-046 leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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